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Introduction

Lipids are a diverse group of macromolecules that play crucial roles in plants, serving as
structural components of membranes, energy reserves, and signaling molecules. The
visualization of lipid distribution and accumulation in plant tissues is fundamental to
understanding various physiological and developmental processes. Sudan Red 7B, also known
as Fat Red 7B, is a lysochrome (fat-soluble dye) and a diazo dye used for the histochemical
staining of neutral lipids, such as triacylglycerols found in oil bodies.[1] Its lipophilic nature
allows it to selectively partition into and stain lipid-rich structures, appearing as a vibrant red
color under bright-field microscopy.[2] This non-fluorescent dye is particularly useful for
providing a clear and stable visualization of lipid droplets within fresh plant sections.[3][4]

Principle of Staining

Sudan dyes, including Sudan Red 7B, are non-ionic and possess a high affinity for neutral

lipids. The staining mechanism is based on the dye's greater solubility in the lipids of the tissue
than in the solvent in which it is applied. This differential solubility results in the dye selectively
accumulating in lipid droplets, rendering them visible. The polyethylene glycol-glycerol solvent
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system is particularly effective as it dissolves the dye efficiently while allowing for rapid and

intense staining of lipids in agueous environments associated with fresh plant tissues, without

the issue of dye precipitation.[3][4][5]

Chemical Properties of Sudan Red 7B

Below is a summary of the key chemical properties of Sudan Red 7B.

Property Value Reference
Fat Red 7B, Solvent Red 19,

Synonyms [1][6]
C.l. 26050

Chemical Formula C24H21Ns [11[7118]

Molecular Weight 379.46 g/mol [1107118]

Appearance Red powder [7]

N Soluble in oils and acetone;
Solubility [61[7]

Insoluble in water

Absorption Maximum (Amax)

525 nm

[°]

Experimental Protocols
Materials and Reagents

e Sudan Red 7B (Fat Red 7B) (e.g., MP Biomedicals 158036)[1]

» Polyethylene glycol (PEG-300 or PEG-400)[1][3]

o Glycerol (90%)[1][3]

e Microscope slides and coverslips

o Forceps and scalpels

¢ Distilled water

o Plant tissue (e.g., seedlings, sections of leaves, stems, roots, or seeds)
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e Heating block or water bath

e Microscope with bright-field imaging capabilities

Preparation of Staining Solution (0.1% w/v Sudan Red
7B)

This protocol is adapted from Brundrett et al. (1991).[1]

Dissolve the dye: In a suitable container, dissolve 50 mg of Sudan Red 7B powder in 25 mL
of PEG-300.

e Incubate: Place the solution in a heating block or water bath at 90°C for 1 hour to ensure
complete dissolution.

e Cool: Allow the solution to cool down to room temperature.

e Add glycerol: Add an equal volume (25 mL) of 90% glycerol to the dye solution and mix
thoroughly.

o Storage: Store the final staining solution at room temperature.[1] The stock solution is stable
under these conditions.

Staining Procedure for Plant Tissues

e Sample Preparation:
o For small seedlings or thin tissues, the entire sample can be used.

o For larger specimens, prepare thin sections (e.g., 50-100 um) using a razor blade or a
microtome.

o Staining: Immerse the plant tissue or sections in the Sudan Red 7B staining solution. The
incubation time can vary from 1 hour to overnight, depending on the tissue type and
thickness.[1]

¢ Rinsing: After incubation, carefully remove the tissue from the staining solution and rinse it
several times with distilled water to remove excess stain.[1]
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e Mounting: Mount the stained tissue on a microscope slide with a drop of water or glycerol

and place a coverslip over it.

 Visualization: Observe the stained sample under a bright-field microscope. Lipid bodies will

appear as distinct red-colored droplets.

Visualization Workflow
Experimental Workflow: Sudan Red 7B Staining

Preparation
Prepare 0.1% Sudan Red 7B Prepare Plant Tissue
in PEG-Glycerol (e.g., sectioning)
Staining Progess

Incubate Tissue in
Staining Solution
(1 hr - overnight)

Rinse with
Distilled Water

Visualjzation

Mount on
Microscope Slide
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Bright-field Microscope

Click to download full resolution via product page

Caption: Workflow for plant lipid visualization using Sudan Red 7B.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b15558912/docs?utm_src=pdf-body-img#application-notes-and-protocols-sudan-red-7b-for-plant-lipid-visualization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558912?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Staining Mechanism

The staining process is a physical phenomenon based on the partitioning of the dye between
the solvent and the lipid droplets within the plant tissue.

Principle of Lysochrome Staining
Staining Environment

Staining Solution

I Lower | Higher
| Solubility |Solubility
\

\
Fk!ant issue

Lipid
Droplet

Click to download full resolution via product page
Caption: Sudan Red 7B partitions into lipids due to higher solubility.

Data Presentation

While specific quantitative data from various studies using Sudan Red 7B is not readily
available in a comparative format in the initial search, the following table summarizes the key
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parameters from the foundational protocol. Further research would be required to populate a
comparative analysis with other dyes or conditions.

Parameter Description Source

0.1% (w/v) Sudan Red 7B in a
Stain Concentration polyethylene glycol-glycerol Brundrett et al. (1991)[1]

mixture.

Polyethylene glycol (PEG-300
Solvent System Brundrett et al. (1991)[1][3]
or 400) and 90% glycerol.

Incubation Time 1 hour to overnight. [1]

Effective for various plant
] tissues, including seedlings,
Tissue Type _ _ [1][10]
suberin lamellae in potato

tubers and onion roots.

Visualization Method Bright-field microscopy.

o o Stains neutral lipids, such as
Staining Specificity ) o ) [1]
triacylglycerols in oil bodies.

Troubleshooting

» No or Weak Staining:
o Increase the incubation time.
o Ensure the staining solution was prepared correctly and the dye was fully dissolved.
o The tissue may have a low lipid content.

e Presence of Precipitate:

o The staining solution may not have been prepared correctly, or the dye may not have fully
dissolved.
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o Ensure the solution is at room temperature before use. The PEG-glycerol solvent is
designed to minimize precipitation with fresh tissue.[3][4]

o Overstaining:
o Reduce the incubation time.

o Ensure thorough rinsing after the staining step.

Safety Precautions

Sudan Red 7B is a chemical dye and should be handled with appropriate safety measures.
Wear personal protective equipment (PPE), including gloves and safety glasses. Work in a
well-ventilated area. Refer to the material safety data sheet (MSDS) for detailed safety
information.

Conclusion

Sudan Red 7B is a reliable and effective non-fluorescent stain for the visualization of neutral
lipids in plant tissues. The protocol presented, based on the work of Brundrett et al. (1991),
provides a straightforward and stable method for achieving high-contrast staining of lipid
bodies. This technique is a valuable tool for researchers in plant biology, agriculture, and drug
development for investigating lipid metabolism and storage in various plant species.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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